![molecular formula C10H7NO4 B2680039 2,3-dihydro-6H-[1,4]dioxino[2,3-f]indole-7,8-dione CAS No. 154869-10-0](/img/structure/B2680039.png)
2,3-dihydro-6H-[1,4]dioxino[2,3-f]indole-7,8-dione
Description
2,3-dihydro-6H-[1,4]dioxino[2,3-f]indole-7,8-dione is a chemical compound with the molecular formula C10H7NO4 and a molecular weight of 205.17 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 2,3-dihydro-6H-[1,4]dioxino[2,3-f]indole-7,8-dione consists of 10 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3-dihydro-6H-[1,4]dioxino[2,3-f]indole-7,8-dione include a predicted melting point of 171.04°C, a predicted boiling point of 411.03°C, a predicted density of 1.5 g/cm³, and a predicted refractive index of n20D 1.62 .Scientific Research Applications
Biologically Active Compounds
Indole derivatives, such as the ones , have been used as biologically active compounds for the treatment of various health conditions. They have shown potential in treating cancer cells, microbes, and different types of disorders in the human body .
Antiviral Activity
Indole derivatives have demonstrated antiviral properties. They have been used in the development of antiviral agents, showing inhibitory activity against various viruses .
Anti-Inflammatory Activity
These compounds have also shown anti-inflammatory properties. They can potentially be used in the treatment of conditions characterized by inflammation .
Anticancer Activity
Indole derivatives have been used in the development of anticancer drugs. They have shown potential in inhibiting the growth of cancer cells .
Antioxidant Activity
These compounds have demonstrated antioxidant properties. They can potentially be used in the prevention of diseases caused by oxidative stress .
Antimicrobial Activity
Indole derivatives have shown antimicrobial properties. They have been used in the development of drugs for the treatment of various microbial infections .
Organic Light-Emitting Diode (OLED) Applications
Compounds similar to the ones have been used in the fabrication of OLED devices. They have shown potential in enhancing the brightness and efficiency of these devices .
Synthesis of Novel Heterocyclic Systems
These compounds have been used in the synthesis of novel heterocyclic systems. They have shown potential in the development of new chemical structures with diverse applications .
properties
IUPAC Name |
3,6-dihydro-2H-[1,4]dioxino[2,3-f]indole-7,8-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO4/c12-9-5-3-7-8(15-2-1-14-7)4-6(5)11-10(9)13/h3-4H,1-2H2,(H,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPLGAWXVXLFCCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=C3C(=C2)NC(=O)C3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-dihydro-6H-[1,4]dioxino[2,3-f]indole-7,8-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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